molecular formula C13H17N3O2 B11672705 ethyl (3-ethyl-2-imino-2,3-dihydro-1H-benzimidazol-1-yl)acetate

ethyl (3-ethyl-2-imino-2,3-dihydro-1H-benzimidazol-1-yl)acetate

Cat. No.: B11672705
M. Wt: 247.29 g/mol
InChI Key: ASKCCXNUNOWUMW-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

Ethyl (3-ethyl-2-imino-2,3-dihydro-1H-benzimidazol-1-yl)acetate is a compound with significant potential in various fields of research. This compound is characterized by its unique structure, which includes a benzimidazole ring system. Benzimidazole derivatives are known for their diverse biological activities and have been extensively studied for their potential therapeutic applications.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of ethyl (3-ethyl-2-imino-2,3-dihydro-1H-benzimidazol-1-yl)acetate typically involves multi-step processes. One common method includes the reaction of 3-ethyl-2-imino-2,3-dihydro-1H-benzimidazole with ethyl bromoacetate under basic conditions. The reaction is usually carried out in an organic solvent such as ethanol or methanol, and a base like potassium carbonate is used to facilitate the reaction .

Industrial Production Methods

Industrial production methods for this compound are not well-documented in the literature. large-scale synthesis would likely involve optimization of the reaction conditions to maximize yield and purity. This could include the use of continuous flow reactors and advanced purification techniques such as recrystallization or chromatography.

Chemical Reactions Analysis

Types of Reactions

Ethyl (3-ethyl-2-imino-2,3-dihydro-1H-benzimidazol-1-yl)acetate can undergo various chemical reactions, including:

Common Reagents and Conditions

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation can yield oxo derivatives, while reduction can produce amino derivatives. Substitution reactions can result in a variety of alkyl or aryl substituted products.

Scientific Research Applications

Ethyl (3-ethyl-2-imino-2,3-dihydro-1H-benzimidazol-1-yl)acetate has several scientific research applications:

Mechanism of Action

The mechanism of action of ethyl (3-ethyl-2-imino-2,3-dihydro-1H-benzimidazol-1-yl)acetate involves its interaction with specific molecular targets and pathways. The compound’s imino group can form hydrogen bonds with biological macromolecules, influencing their function. Additionally, the benzimidazole ring can interact with various enzymes and receptors, modulating their activity .

Comparison with Similar Compounds

Similar Compounds

Uniqueness

Ethyl (3-ethyl-2-imino-2,3-dihydro-1H-benzimidazol-1-yl)acetate is unique due to its specific combination of functional groups, which confer distinct chemical and biological properties

Properties

Molecular Formula

C13H17N3O2

Molecular Weight

247.29 g/mol

IUPAC Name

ethyl 2-(3-ethyl-2-iminobenzimidazol-1-yl)acetate

InChI

InChI=1S/C13H17N3O2/c1-3-15-10-7-5-6-8-11(10)16(13(15)14)9-12(17)18-4-2/h5-8,14H,3-4,9H2,1-2H3

InChI Key

ASKCCXNUNOWUMW-UHFFFAOYSA-N

Canonical SMILES

CCN1C2=CC=CC=C2N(C1=N)CC(=O)OCC

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.